Cas no 2679823-52-8 (3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid)

3-[(2S)-2-Methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid is a chiral pyrrolidine derivative featuring a trifluoroacetyl group and a propynoic acid moiety. Its stereospecific (2S)-configuration ensures precise reactivity in asymmetric synthesis, making it valuable for constructing complex molecular frameworks. The trifluoroacetyl group enhances electrophilicity, facilitating nucleophilic substitution or addition reactions, while the propynoic acid functionality offers versatility for further derivatization via click chemistry or coupling reactions. This compound is particularly useful in medicinal chemistry and agrochemical research, where its rigid pyrrolidine scaffold and reactive handles enable the development of targeted bioactive molecules. Its stability under standard laboratory conditions further supports its utility in synthetic applications.

3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid structure

2679823-52-8 structure

Product Name:3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid

CAS No:2679823-52-8

MF:C₁₀H₁₀F₃NO₃

MW:249.18651342392

CID:6038301

PubChem ID:165915549

Update Time:2025-06-07

3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

- 3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid
- EN300-28278331
- 2679823-52-8
- Inchi： 1S/C10H10F3NO3/c1-9(5-3-7(15)16)4-2-6-14(9)8(17)10(11,12)13/h2,4,6H2,1H3,(H,15,16)/t9-/m0/s1
- InChI Key： DBWQUXRRTMDWNY-VIFPVBQESA-N
- SMILES： FC(C(N1CCC[C@]1(C#CC(=O)O)C)=O)(F)F

Computed Properties

Exact Mass: 249.06127767g/mol
Monoisotopic Mass: 249.06127767g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 418
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 57.6Å²

3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28278331-0.05g	3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid	2679823-52-8	95.0%	0.05g	$1440.0	2025-03-19
Enamine	EN300-28278331-0.1g	3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid	2679823-52-8	95.0%	0.1g	$1508.0	2025-03-19
Enamine	EN300-28278331-0.25g	3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid	2679823-52-8	95.0%	0.25g	$1577.0	2025-03-19
Enamine	EN300-28278331-0.5g	3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid	2679823-52-8	95.0%	0.5g	$1646.0	2025-03-19
Enamine	EN300-28278331-1.0g	3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid	2679823-52-8	95.0%	1.0g	$1714.0	2025-03-19
Enamine	EN300-28278331-2.5g	3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid	2679823-52-8	95.0%	2.5g	$3362.0	2025-03-19
Enamine	EN300-28278331-5.0g	3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid	2679823-52-8	95.0%	5.0g	$4972.0	2025-03-19
Enamine	EN300-28278331-10.0g	3-[(2S)-2-methyl-1-(2,2,2-trifluoroacetyl)pyrrolidin-2-yl]prop-2-ynoic acid	2679823-52-8	95.0%	10.0g	$7373.0	2025-03-19